Cas no 6214-21-7 (methyl 3-nitrobenzenesulfonate)

• Product Name: methyl 3-nitrobenzenesulfonate
• CAS No: 6214-21-7
• MF: C₇H₇NO₅S
• MW: 217.199180841446
• CID: 1636221
• PubChem ID: 145843
• Update Time: 2025-04-21

methyl 3-nitrobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• methyl 3-nitrobenzenesulfonate
• Benzenesulfonic acid, 3-nitro-, methyl ester
• SWKKKZKIPZOMBG-UHFFFAOYSA-N
• SCHEMBL1317032
• Methyl 3-nitrobenzenesulfonate #
• Methyl 3-Nitro Benzenesulfonate
• DTXSID20211196
• DB-209269
• 6214-21-7

• Inchi： 1S/C7H7NO5S/c1-13-14(11,12)7-4-2-3-6(5-7)8(9)10/h2-5H,1H3
• InChI Key： SWKKKZKIPZOMBG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OC

Computed Properties

• Exact Mass: 217.00451
• Monoisotopic Mass: 217.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.453
• Boiling Point: 355.8°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.555
• PSA: 86.51